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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiophene

Cat. No.: B15314193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-ethyl-4-
methylthiophene, a heterocyclic aromatic compound of interest in various research and
development domains.

Molecular Weight Data

The molecular weight of a compound is a fundamental physical property, crucial for quantitative
analysis, reaction stoichiometry, and formulation development. The molecular weight of 2-
ethyl-4-methylthiophene has been determined through theoretical calculations based on its
elemental composition and confirmed by experimental data.

Parameter Value Source
Molecular Formula C7H10S Cheméo[1], NIST WebBook[2]
Calculated Molecular Weight 126.217 g/mol (See Calculation Below)
Experimentally Determined i o

] 126.22 g/mol Cheméo[1], CymitQuimica[3]
Molecular Weight
Monoisotopic Mass 126.05032 g/mol NIST WebBook[2]

Calculation of Molecular Weight
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The molecular weight is calculated by summing the atomic weights of the constituent atoms in
the molecular formula (C7H10S).

e Carbon (C): 7 atoms x 12.011 u =84.077 u

e Hydrogen (H): 10 atoms x 1.008 u = 10.080 u

e Sulfur (S): 1 atom x 32.06 u = 32.060 u[4][5]

Total Molecular Weight = 84.077 u + 10.080 u + 32.060 u = 126.217 u

The slight difference between the calculated and experimentally determined values can be
attributed to the use of standard atomic weights, which are weighted averages of the naturally
occurring isotopes of each element.[6]

Experimental Protocol: Determination of Molecular
Weight by Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is a standard method for determining the molecular weight of a compound with
high accuracy.

Obijective: To determine the precise molecular weight of 2-ethyl-4-methylthiophene.
Methodology:

o Sample Preparation: A dilute solution of 2-ethyl-4-methylthiophene is prepared in a suitable
volatile solvent (e.g., methanol or acetonitrile).

« lonization: The sample solution is introduced into the mass spectrometer. Electron ionization
(El) is a common technique for volatile compounds like 2-ethyl-4-methylthiophene. In El,
the sample molecules are bombarded with a high-energy electron beam, leading to the
formation of a molecular ion (M*) and fragment ions.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).
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o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of ions as a function of their m/z ratio.

» Data Interpretation: The peak with the highest m/z value in the spectrum typically
corresponds to the molecular ion (M*). The mass of this ion provides the molecular weight of
the compound. High-resolution mass spectrometry can provide a highly accurate mass
measurement, allowing for the determination of the elemental composition.

Visualization

The following diagram illustrates the logical workflow for calculating the molecular weight of 2-
ethyl-4-methylthiophene from its molecular formula and the atomic weights of its constituent
elements.
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Caption: Molecular weight calculation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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